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Abstract

3-Oxopentanedioic acid, also known as acetonedicarboxylic acid or 3-oxoglutaric acid, is a
dicarboxylic acid and a -keto acid with the chemical formula CsHeOs. This guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and key reactions, and an exploration of its biological significance. Its
role as a versatile building block in organic synthesis, particularly in the construction of
heterocyclic systems and complex natural products, is highlighted. Furthermore, its emerging
relevance as a biomarker for gut dysbiosis is discussed.

Chemical and Physical Properties

3-Oxopentanedioic acid is a white to off-white crystalline powder.[1] It is readily soluble in
water and ethanol but sparingly soluble in ether and ethyl acetate.[2] The presence of two
carboxylic acid groups and a central ketone functionality imparts it with both electrophilic and
nucleophilic characteristics, making it a reactive intermediate for various chemical
transformations.[3]

Table 1: Physical and Chemical Properties of 3-
Oxopentanedioic Acid
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Property Value Reference(s)
CAS Number 542-05-2 [4]
Molecular Formula CsHeOs [5]
Molecular Weight 146.10 g/mol [5]
Melting Point 133-135 °C (decomposes) [2]
White to off-white crystalline
Appearance [1]
powder

Soluble in water and alcohol;
Solubility sparingly soluble in ether and [2]

ethyl acetate

pKa (25°C) 3.10 2]

Density 1.2821 g/cm3 (estimate) [2]

Table 2: Spectroscopic Data for 3-Oxopentanedioic Acid

Spectroscopy Wavenumber (cm~1)  Interpretation Reference(s)
O-H stretch
FTIR 2500-3300 (broad) o [3]
(carboxylic acid)
C=0 stretch
1700-1725 [3]

(carboxylic acid)

~1715 C=0 stretch (ketone) [3]

Synthesis and Purification

The most common and industrially viable method for the synthesis of 3-oxopentanedioic acid
is the dehydration and decarboxylation of citric acid using fuming sulfuric acid.

Experimental Protocol: Synthesis of 3-Oxopentanedioic
Acid from Citric Acid

Materials:
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Citric acid (anhydrous, powdered)

Fuming sulfuric acid (20% SO3)

Ice

Ethyl acetate

5 L round-bottom flask with a mechanical stirrer
Efficient cooling bath (ice-salt mixture)

Filtros plate or Buchner funnel

Procedure:

In a 5 L round-bottom flask equipped with a mechanical stirrer, place 3 kg of fuming sulfuric
acid (20% SO0s).

Cool the flask in an ice-salt bath until the temperature of the acid reaches -5°C.

Begin stirring and gradually add 700 g of finely powdered citric acid. The rate of addition
should be controlled to maintain the reaction temperature below 0°C until half of the citric
acid is added.

For the remainder of the addition, the temperature should not exceed 10°C. This addition
process typically takes 3-4 hours with efficient cooling.

After the addition is complete, continue stirring and allow the reaction mixture to warm
gradually to 25-30°C. Gas evolution (carbon monoxide) will be observed. Maintain this
temperature until gas evolution ceases, which usually takes 2-3 hours.

Cool the reaction mixture back down to 0°C using an ice-salt bath.

Slowly add 2400 g of finely cracked ice to the reaction mixture, ensuring the temperature
does not rise above 10°C during the first third of the ice addition. The temperature can then
be allowed to rise to 25-30°C for the remaining ice addition. This process takes
approximately 2 hours.
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e Cool the mixture to 0°C and filter the crystalline product rapidly through a funnel fitted with a
filtros plate, pressing the crystals to remove as much sulfuric acid as possible.

o Transfer the crude product to a beaker and wash by stirring with 200-250 mL of ethyl acetate
to form a thick paste.

« Filter the purified crystals and suck them dry. Repeat the ethyl acetate wash if a product
completely free of sulfuric acid is required. The yield is typically between 85-90%.

Purification: For further purification, 3-oxopentanedioic acid can be crystallized from ethyl
acetate. It is important to note that the compound decarboxylates in hot water.[3]

Synthesis of 3-Oxopentanedioic Acid
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Caption: Workflow for the synthesis of 3-oxopentanedioic acid.

Key Reactions and Applications in Organic
Synthesis

3-Oxopentanedioic acid and its esters are valuable precursors in several important organic
reactions, leading to the formation of complex cyclic and heterocyclic molecules.

Robinson Tropinone Synthesis

This classic reaction is a biomimetic synthesis that constructs the tropane alkaloid core. It
involves a tandem reaction between a dialdehyde (succinaldehyde), a primary amine
(methylamine), and acetonedicarboxylic acid.[6]
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Experimental Protocol: Robinson Tropinone Synthesis
Materials:

Succindialdehyde

Methylamine

3-Oxopentanedioic acid (or its calcium salt)
Hydrochloric acid

Sodium hydroxide

Apparatus for steam distillation

Procedure:

Prepare a solution of calcium acetonedicarboxylate by mixing 3-oxopentanedioic acid with
a sufficient amount of precipitated calcium carbonate in water.

To this solution, add an aqueous solution of succindialdehyde.
Cool the mixture in an ice-water bath and gradually add an aqueous solution of methylamine.
Allow the reaction to proceed at room temperature for several hours to days.

Acidify the reaction mixture with hydrochloric acid. This will cause the decarboxylation of the
intermediate tropinonedicarboxylic acid to tropinone.

Concentrate the acidic solution under vacuum.

Make the residue alkaline with sodium hydroxide and isolate the tropinone by steam
distillation. The yield of tropinone can be significantly improved by optimizing the reaction
conditions, with reported yields exceeding 90%.[6]
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Caption: Logical flow of the Robinson tropinone synthesis.

Weiss-Cook Reaction
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The Weiss-Cook reaction is a condensation reaction between a 1,2-dicarbonyl compound and
two equivalents of an acetonedicarboxylic acid ester (e.g., dimethyl 1,3-acetonedicarboxylate)
to form a cis-bicyclo[3.3.0]octane-3,7-dione system.[7]

Experimental Protocol: Weiss-Cook Condensation with Dimethyl 1,3-Acetonedicarboxylate and
Glyoxal

Materials:

Dimethyl 1,3-acetonedicarboxylate

Aqueous glyoxal (40%)

Potassium carbonate

Methanol

Water

Procedure:

 In a suitable reaction vessel, dissolve potassium carbonate in water.

o Add dimethyl 1,3-acetonedicarboxylate to the potassium carbonate solution.

e Add methanol to the mixture.

o While stirring vigorously, add 40% aqueous glyoxal to the reaction mixture.

» Continue stirring at room temperature for several hours, during which a precipitate will form.
o Collect the solid product by suction filtration.

e Wash the product with water and then with cold methanol.

e The resulting product is typically a tetramethyl ester intermediate which can be further
hydrolyzed and decarboxylated to yield the desired cis-bicyclo[3.3.0]octane-3,7-dione.
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Biological Significance

While 3-oxopentanedioic acid is not a central intermediate in major metabolic pathways like
the citric acid cycle, its presence in biological fluids, particularly urine, is of diagnostic
significance.[3] Elevated levels of 3-oxoglutaric acid in urine are often associated with gut
dysbiosis, specifically the overgrowth of certain yeast species like Candida albicans.[8]

It is hypothesized that certain gut microbes produce 3-oxopentanedioic acid as a metabolic
byproduct. This molecule can then be absorbed into the bloodstream and subsequently
excreted in the urine. Therefore, urinary 3-oxoglutaric acid can serve as a non-invasive
biomarker for assessing the health of the gut microbiome.
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Caption: Proposed pathway for the biological significance of 3-oxopentanedioic acid.
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Safety and Handling

3-Oxopentanedioic acid is classified as an irritant, causing skin and serious eye irritation.[2] It
is recommended to handle this compound with appropriate personal protective equipment,
including gloves and safety glasses. It is also sensitive to heat and may explode if heated
under confinement.[2] Store in a cool, dry, and well-ventilated area.

Conclusion

3-Oxopentanedioic acid is a molecule of significant interest to both synthetic chemists and
researchers in the life sciences. Its utility as a precursor for complex molecular architectures is
well-established through classic reactions like the Robinson tropinone synthesis and the Weiss-
Cook reaction. Furthermore, its emerging role as a biomarker for gut health opens up new
avenues for non-invasive diagnostics. This guide has provided a detailed overview of its
properties, synthesis, and applications, serving as a valuable resource for professionals in
research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Oxopentanedioic Acid
(CAS 542-05-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044449#3-oxopentanedioic-acid-cas-number-542-05-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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